Cas no 2138222-78-1 (N,2-dimethyl-2-propoxypropane-1-sulfonamide)

• Product Name: N,2-dimethyl-2-propoxypropane-1-sulfonamide
• CAS No: 2138222-78-1
• MF: C₈H₁₉NO₃S
• MW: 209.306361436844
• CID: 6326324
• PubChem ID: 165841992
• Update Time: 2025-07-08

N,2-dimethyl-2-propoxypropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2138222-78-1
• EN300-844511
• N,2-dimethyl-2-propoxypropane-1-sulfonamide

• Inchi： 1S/C8H19NO3S/c1-5-6-12-8(2,3)7-13(10,11)9-4/h9H,5-7H2,1-4H3
• InChI Key： AKFKTMNLAOEULX-UHFFFAOYSA-N
• SMILES： S(CC(C)(C)OCCC)(NC)(=O)=O

Computed Properties

• Exact Mass: 209.10856464g/mol
• Monoisotopic Mass: 209.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 63.8Ų

Additional information on N,2-dimethyl-2-propoxypropane-1-sulfonamide

Research Briefing on N,2-dimethyl-2-propoxypropane-1-sulfonamide (CAS: 2138222-78-1) in Chemical Biology and Pharmaceutical Applications

N,2-dimethyl-2-propoxypropane-1-sulfonamide (CAS: 2138222-78-1) is a sulfonamide derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been investigated for its role in modulating biological pathways, particularly in the context of enzyme inhibition and drug design. Recent studies have explored its synthesis, physicochemical properties, and biological activity, positioning it as a promising candidate for further development.

The synthesis of N,2-dimethyl-2-propoxypropane-1-sulfonamide involves multi-step organic reactions, with a focus on optimizing yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, facilitating its use in preclinical studies. Researchers have employed techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to characterize the compound, ensuring its structural integrity and confirming its suitability for biological testing.

In terms of biological activity, N,2-dimethyl-2-propoxypropane-1-sulfonamide has shown promise as an inhibitor of specific enzymes involved in inflammatory and metabolic pathways. Preliminary in vitro studies indicate that the compound exhibits selective binding to target proteins, with a notable affinity for sulfonamide-sensitive enzymes. These findings suggest potential applications in treating conditions such as autoimmune diseases and metabolic disorders, although further in vivo studies are required to validate these effects.

Recent research has also explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Early data suggest that N,2-dimethyl-2-propoxypropane-1-sulfonamide has favorable bioavailability and stability, making it a viable candidate for oral administration. However, challenges such as potential drug-drug interactions and toxicity profiles remain to be addressed in subsequent phases of research.

In conclusion, N,2-dimethyl-2-propoxypropane-1-sulfonamide (CAS: 2138222-78-1) represents a promising avenue for drug discovery and development. Its unique chemical structure and preliminary biological activity warrant further investigation to fully elucidate its therapeutic potential. Future studies should focus on optimizing its pharmacological properties and conducting rigorous preclinical and clinical trials to assess its safety and efficacy in humans.